6-Chloro-D-tryptophan
Overview
Description
6-Chloro-D-tryptophan (6-Cl-D-Trp) is an amino acid derivative that has been studied extensively for its potential applications in medicine and biochemistry. 6-Cl-D-Trp is an analog of the naturally occurring amino acid tryptophan and has been found to exhibit a wide range of biological activities. It has been used in a variety of scientific research applications, including as an inhibitor of enzymes, as a probe for studying protein-ligand interactions, and as a tool for studying the structure and function of proteins. In addition, 6-Cl-D-Trp has been explored as a potential therapeutic agent, with potential applications in the treatment of conditions ranging from cancer to neurological diseases.
Scientific Research Applications
Biological Investigation and Bacterial Growth Inhibition : It is synthesized for investigating its effects on bacterial growth, specifically in the context of substituted indoles and tryptophans (Rydon & Long, 1949).
Metabolism and Urinary Excretion : 6-chlorotryptophan has been shown to increase the urinary excretion of 3-hydroxyanthranilic acid by altering the normal pathway of tryptophan degradation (Parli, Krieter, & Schmidt, 1980).
Medicinal Chemistry : It possesses unique bioactivity and serves as a precursor for several bioactive compounds, making it important in medicinal chemistry (Fukushima et al., 2015).
Nonnutritive Sweetener : 6-chloro-D-tryptophan is identified as a nonnutritive sweetener with similar optical rotation to authentic samples (Moriya, Hagio, & Yoneda, 1975).
Synthesis of Chloropeptin and Kistamycin A : Its derivatives, like 7′ and 6′-bromo-d-tryptophan, are crucial for synthesizing chloropeptin and kistamycin A (Konda-Yamada et al., 2002).
Health Benefits and Therapeutic Applications : General tryptophan, including its derivatives, has potential applications in treating various conditions such as autism, cardiovascular disease, depression, and infections (Friedman, 2018).
Peptide Chemistry : The synthesis of (S)-5,6-dibromo-tryptophan derivatives is an efficient pathway for creating building blocks in peptide chemistry (Mollica et al., 2011).
Biosynthesis in Drug Discovery : Tryptophan is a precursor in the biosynthesis of complex microbial natural products, which are important for drug discovery and development (Alkhalaf & Ryan, 2015).
Inhibition of Tryptophan Hydroxylase : 6-halotryptophans like 6-Fluorotryptophan have shown to reduce serotonin levels more significantly than other inhibitors, suggesting a role in serotonin metabolism (McGeer, Peters, & McGeer, 1968).
19F NMR Analysis in Ex Vivo Tissue : 6-fluorotryptophan can be used as a probe in 19F nuclear magnetic resonance to detect tryptophan metabolites in tissue samples (Tombari et al., 2019).
Mechanism of Action
Target of Action
6-Chloro-D-tryptophan is a chlorinated synthetic enantiomer of tryptophan . Tryptophan is an essential amino acid that plays a crucial role in protein synthesis. The primary targets of this compound are likely to be the same as those of tryptophan, although specific interactions may vary due to the presence of the chlorine atom .
Mode of Action
It is known that tryptophan and its derivatives can interact with various enzymes and receptors in the body, influencing numerous biochemical processes . The chlorine atom in this compound could potentially alter these interactions, leading to different physiological effects .
Biochemical Pathways
Tryptophan is involved in several biochemical pathways, including the kynurenine pathway and the serotonin production pathway . It is also transformed by the gut microbiota into several molecules, including ligands of the aryl hydrocarbon receptor . This compound could potentially affect these pathways, although specific effects would depend on the exact nature of its interactions with enzymes and receptors .
Pharmacokinetics
As a derivative of tryptophan, it is likely to share some pharmacokinetic properties with this amino acid .
Result of Action
The molecular and cellular effects of this compound’s action would depend on its specific interactions with enzymes and receptors. These could potentially include alterations in protein synthesis, changes in neurotransmitter levels, and modulation of immune responses .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of this compound. For example, the presence of certain enzymes or cofactors could enhance or inhibit its activity .
Biochemical Analysis
Biochemical Properties
It is known that tryptophan and its derivatives play a crucial role in various physiological processes, including neuronal function, metabolism, inflammatory responses, oxidative stress, immune responses, and intestinal homeostasis .
Cellular Effects
Studies have shown that tryptophan and its metabolites can regulate various physiological functions, including inflammation, metabolism, immune responses, and neurological function .
Molecular Mechanism
It is known that tryptophan and its metabolites can signal through cellular receptors, which exhibit expression that is tissue-specific and is regulated temporarily after stimulation by inflammatory cues .
Metabolic Pathways
Tryptophan, the parent compound of 6-Chloro-D-tryptophan, primarily involves three metabolic pathways: kynurenine, 5-hydroxytryptamine, and indole pathways
properties
IUPAC Name |
(2R)-2-amino-3-(6-chloro-1H-indol-3-yl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O2/c12-7-1-2-8-6(3-9(13)11(15)16)5-14-10(8)4-7/h1-2,4-5,9,14H,3,13H2,(H,15,16)/t9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FICLVQOYKYBXFN-SECBINFHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)NC=C2CC(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=C(C=C1Cl)NC=C2C[C@H](C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601318983 | |
Record name | 6-Chloro-D-tryptophan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601318983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56632-86-1 | |
Record name | 6-Chloro-D-tryptophan | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56632-86-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Chlorotryptophan, D- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056632861 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Chloro-D-tryptophan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601318983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-CHLORO-D-TRYPTOPHAN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CH7RBH9M8M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the mechanism of action of 6-Chloro-D-tryptophan and its relevance to neurotoxicity?
A1: this compound acts as an inhibitor of quinolinic acid (QUIN) biosynthesis []. QUIN is a neurotoxic metabolite of tryptophan produced by macrophages, particularly in response to stimuli like cytokines or HIV-1 infection []. By inhibiting QUIN production, this compound exhibits neuroprotective effects, as demonstrated by reduced toxicity in human fetal brain tissue exposed to supernatants from HIV-infected macrophages treated with the compound []. This suggests its potential therapeutic relevance in conditions involving QUIN-mediated neurotoxicity, such as AIDS Dementia Complex (ADC).
Q2: Can you describe the synthesis of this compound?
A2: this compound can be synthesized starting from D-tryptophan through a multi-step process. This process involves nitration, hydrogenation, diazotization, and a final reaction with cuprous chloride []. The optical rotation of the synthesized compound was confirmed to match that of an authentic sample, validating the synthesis method [].
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